Cas no 161331-39-1 (1-(Carbamimidoylsulfanyl)-2-ethoxyethane hydrobromide)

• Product Name: 1-(Carbamimidoylsulfanyl)-2-ethoxyethane hydrobromide
• CAS No: 161331-39-1
• MF: C₅H₁₃BrN₂OS
• MW: 229.138519048691
• MDL: MFCD19706633
• CID: 4702398
• Update Time: 2025-05-22

1-(Carbamimidoylsulfanyl)-2-ethoxyethane hydrobromide Chemical and Physical Properties

Names and Identifiers

• 1-(Carbamimidoylsulfanyl)-2-ethoxyethane hydrobromide
• NSC521158

• MDL： MFCD19706633
• Inchi： 1S/C5H12N2OS.BrH/c1-2-8-3-4-9-5(6)7;/h2-4H2,1H3,(H3,6,7);1H
• InChI Key： QXBGNQFZGKYMBO-UHFFFAOYSA-N
• SMILES： Br.S(C(=N)N)CCOCC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 87
• Topological Polar Surface Area: 84.4

Additional information on 1-(Carbamimidoylsulfanyl)-2-ethoxyethane hydrobromide

1-(Carbamimidoylsulfanyl)-2-ethoxyethane Hydrobromide (CAS 161331-39-1): A Comprehensive Overview

1-(Carbamimidoylsulfanyl)-2-ethoxyethane hydrobromide (CAS 161331-39-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique carbamimidoylsulfanyl and ethoxyethane functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, which includes a hydrobromide salt form, enhances its solubility and stability, making it a valuable asset in laboratory settings.

The compound's CAS number 161331-39-1 is a critical identifier for researchers and suppliers, ensuring precise communication in scientific literature and procurement processes. As interest in sulfur-containing compounds grows due to their diverse biological activities, 1-(Carbamimidoylsulfanyl)-2-ethoxyethane hydrobromide has emerged as a subject of study for its potential applications in drug discovery and development. Researchers are particularly intrigued by its role in modulating enzyme activity and its potential as a building block for novel therapeutics.

In recent years, the demand for high-purity chemical intermediates like 1-(Carbamimidoylsulfanyl)-2-ethoxyethane hydrobromide has surged, driven by advancements in precision medicine and targeted drug delivery systems. This compound's compatibility with various synthetic routes and its ability to participate in diverse chemical reactions make it a sought-after reagent in academic and industrial laboratories alike. Its applications extend to the development of small-molecule inhibitors and bioconjugates, areas that are currently at the forefront of pharmaceutical innovation.

The synthesis and characterization of 1-(Carbamimidoylsulfanyl)-2-ethoxyethane hydrobromide involve sophisticated analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and confirm its structural integrity, which are paramount for research reproducibility. As the scientific community places greater emphasis on reproducible research and data integrity, compounds with well-documented profiles like this one are increasingly valued.

From a commercial perspective, CAS 161331-39-1 represents a niche but growing segment of the fine chemicals market. Suppliers catering to the life sciences sector are expanding their portfolios to include such specialized compounds, responding to the needs of researchers working on next-generation therapeutics. The compound's stability under various storage conditions and its well-established safety profile further contribute to its appeal in laboratory environments.

Looking ahead, 1-(Carbamimidoylsulfanyl)-2-ethoxyethane hydrobromide is poised to play a role in addressing some of the most pressing challenges in modern medicine. Its potential applications in personalized medicine and combinatorial chemistry align with current trends toward more tailored therapeutic approaches. As research continues to uncover new biological targets and mechanisms, compounds with versatile chemical functionalities like this one will remain indispensable tools in the quest for innovative treatments.

The environmental and handling considerations for 1-(Carbamimidoylsulfanyl)-2-ethoxyethane hydrobromide follow standard laboratory protocols for organic compounds. While it doesn't fall under stringent regulatory categories, proper storage in cool, dry conditions and adherence to good laboratory practices are recommended to maintain its quality and performance in experimental settings. These practical aspects are particularly relevant for researchers seeking reliable and consistent results in their work.

In the context of green chemistry initiatives, there is growing interest in developing more sustainable synthetic routes for compounds like 1-(Carbamimidoylsulfanyl)-2-ethoxyethane hydrobromide. Researchers are exploring catalyst-free reactions and environmentally benign solvents to produce such intermediates, reflecting the chemical industry's broader shift toward eco-friendly processes. These developments may further enhance the accessibility and applicability of this compound in various research scenarios.

The analytical characterization of CAS 161331-39-1 continues to benefit from advancements in spectroscopic techniques and computational chemistry. Modern tools allow for more precise determination of its molecular properties and interactions, providing deeper insights that can inform its application in drug design. This aligns with the current emphasis on structure-activity relationships in medicinal chemistry, where detailed understanding of molecular features is crucial for rational drug development.

As the scientific landscape evolves, 1-(Carbamimidoylsulfanyl)-2-ethoxyethane hydrobromide maintains its relevance through its adaptability to various research needs. Its presence in the chemical toolbox of modern laboratories underscores the importance of specialized intermediates in driving innovation across multiple disciplines. With ongoing research likely to uncover new applications and synthetic utilities, this compound represents both a current asset and future potential in chemical research and development.